Cas no 107096-52-6 (2-METHYL-6-NITROBENZALDEHYDE)

• Product Name: 2-METHYL-6-NITROBENZALDEHYDE
• CAS No: 107096-52-6
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 1006308
• PubChem ID: 14098278
• Update Time: 2025-04-20

2-METHYL-6-NITROBENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-6-NITROBENZALDEHYDE
• 2-methyl-6-nitrobenzylaldehyde
• 2-nitro-6-methylbenzaldehyde
• 6-methyl-2-nitrobenzaldehyde
• AB58397
• AGN-PC-000EIN
• Benzaldehyde, 2-methyl-6-nitro-
• AKOS006303391
• EN300-1725356
• LBHWNZFYCKTRFN-UHFFFAOYSA-N
• 107096-52-6
• MFCD10696870
• SCHEMBL700297
• DA-20162
• BS-44311
• F2167-9483
• F85779

• MDL： MFCD10696870
• Inchi： 1S/C8H7NO3/c1-6-3-2-4-8(9(11)12)7(6)5-10/h2-5H,1H3
• InChI Key： LBHWNZFYCKTRFN-UHFFFAOYSA-N
• SMILES： O=CC1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 165.04261
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21